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Compound of Interest

Compound Name: 1,1,1-trifluorohex-2-ene
Cat. No.: B11719695
Get Quote
\ J

CAS Registry Number: 53392-87-3 Molecular Formula:
Molecular Weight: 138.13 g/mol [1]

Executive Summary & Chemical Significance

1,1,1-Trifluorohex-2-ene is a specialized fluorinated alkene used primarily as a building block
in the synthesis of trifluoromethylated scaffolds.[1] In drug discovery, the trifluoromethyl-alkene
motif (

) serves as a metabolically stable, lipophilic bioisostere for amide bonds or as a Michael
acceptor in covalent inhibitor design.[1]

Unlike commodity fluorochemicals, this compound is often a "make-to-order" or low-stock
catalog item.[1] Successful procurement requires navigating a fragmented supplier landscape
or validating an in-house synthesis route.[1]

Key Applications

¢ Medicinal Chemistry: Introduction of the

group to modulate pKa and lipophilicity (LogP).[1]
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» Polymer Science: Comonomer for modifying the surface energy and hydrophobicity of

fluoropolymers.[1]

» Synthetic Intermediate: Precursor for trifluoromethylated alkyl chains via hydrogenation or
functionalization of the double bond.[1]

Commercial Sourcing Landscape

Due to the niche nature of this alkene, it is not stocked by generalist aggregators (e.g., Sigma-
Aldrich often lists it as "CPR" or custom product).[1] Procurement should focus on specialized

fluorine chemistry vendors.[1]

Primary Verified Suppliers

The following vendors have listed CAS 53392-87-3 in their catalogs. Note: Stock levels
fluctuate rapidly; always request a current Certificate of Analysis (CoA) before purchase.
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Supplier

Type

Catalog / Ref

Region

Notes

SynQuest
Laboratories

Specialist

(Fluorine)

1100-3-07
(Verify)

USA

High reliability for
fluorinated
building blocks.
[1] Often stocks
1g—25g scales.

[1]

Alfa Chemistry

Specialist

OFC53392873

Global

Good for bulk
inquiries
(>1009).[1]

Apollo Scientific

Distributor

Inquire

UK/EU

Frequently
sources from
partner labs; lead
times may be

longer.[1]

Oakwood

Chemical

Distributor

Inquire

USA

Often stocks
precursors (e.g.,
trifluoro-2-
hexanone) if the
alkene is

unavailable.[1]

Procurement Strategy: The "Buy vs. Make" Decision

If the lead time exceeds 4 weeks or purity is <95%, an in-house synthesis is often more

efficient.[1]

Yes (>95% Purity)

Purchase & QC
(GC-MS, 19F-NMR)

. Check Specialist Vendors
Need 1,1,1-Trifluorohex-2-ene (SynQuest, Alfa)

@ No / Long Lead Time

Source Precursors:

1. Trifluoroacetaldehyde hemiacetal
2. Butyltriphenylphosphonium bromide

In-House Synthesis
(Wittig Protocol)

Click to download full resolution via product page
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Figure 1: Decision logic for sourcing 1,1,1-trifluorohex-2-ene based on availability and purity
requirements.

Technical Specifications & Quality Control

When receiving a commercial batch or validating synthesis, the following parameters are
critical. The presence of the

group makes 19F-NMR the most rapid and definitive identity test.[1]

Quality Control Table

Parameter Specification Method Technical Insight

) Yellowing indicates
Colorless, volatile ] o
Appearance . Visual polymerization or
iqui o
oxidation.[1]

Common impurities:
) Triphenylphosphine
Purity = 97.0% GC-FID / GC-MS o _
oxide (if synthetic),

solvent residues.[1]

Expect signal at & -60
] ] ) to -65 ppm. Splitting
Identity Unique Multiplet 19F-NMR ] )
confirms coupling to

alkenyl proton.[1]

Commercial samples
are often mixtures.[1]

The coupling constant
Isomer Ratio Report E/Z ratio 1H-NMR (

) distinguishes E (12—
16 Hz) from Z (6-12
Hz).[1]

Critical if used in
] moisture-sensitive
Water Content <0.5% Karl Fischer ]
organometallic

coupling.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11719695/docs?utm_src=pdf-body#technical-procurement-application-guide-1-1-1-trifluorohex-2-ene-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-hexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11719695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Protocol (Backup Sourcing)

If commercial supply is unavailable, the Wittig Olefination is the industry-standard route for
synthesizing 1,1,1-trifluoroalkenes.[1] This protocol is robust and scalable.[1]

[R]eaction Scheme
1

Step-by-Step Methodology

e Reagents:

[e]

Trifluoroacetaldehyde ethyl hemiacetal (CAS 433-27-2): Readily available liquid.[1]

o

Butyltriphenylphosphonium bromide (CAS 1779-51-7): Solid salt.[1]

[¢]

Base: Sodium Hydride (NaH) or LIHMDS (for better E/Z control).[1]

o

Solvent: Dry THF.
e Procedure:
o Suspend butyltriphenylphosphonium bromide (1.1 equiv) in dry THF at 0°C under Argon.

o Add Base (1.2 equiv) slowly. The solution will turn orange/yellow (Ylide formation).[1] Stir
for 1 hour.

o Add Trifluoroacetaldehyde ethyl hemiacetal (1.0 equiv) dropwise.[1] Note: Hemiacetal
dissociates in situ to release the aldehyde.

o Allow to warm to Room Temperature and stir overnight.
o Workup:
o Quench with saturated

1]

o Extract with pentane or ether (product is volatile!).[1]
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o Purification: Carefully distill. The product boiling point is estimated around 70-85°C (check
fractions by 19F-NMR).[1] Do not rotovap to dryness or you will lose the product.[1]

Synthesis Workflow Diagram

Reagents:
Fluoral Hemiacetal + Butyl-PPh3-Br

Ylide Formation
(THF, NaH, 0°C)

Wittig Reaction
(Add Hemiacetal, RT, 12h)

Quench (NH4CI)
& Extraction (Pentane)

Fractional Distillation
(Atmospheric or mild vac)

QC: 19F-NMR & GC-MS

Click to download full resolution via product page

Figure 2: Protocol for the synthesis of 1,1,1-trifluorohex-2-ene via Wittig olefination.

Handling & Safety Data

e Hazards: Highly Flammable Liquid and Vapor (H225).[1] Skin Irritant (H315).[1][2]

» Storage: Store at 2—8°C. Keep tightly sealed.
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o Incompatibility: Strong oxidizing agents, reducing agents.[1]

» Disposal: Fluorinated organic waste.[1] Do not mix with general organic solvents if your
facility requires segregation of halogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1,1-Trifluoro-2-hexanone | C6H9F30 | CID 238292 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Butyltriphenylphosphonium bromide | C22H24P.Br | CID 159628 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

4. prepchem.com [prepchem.com]

5. 1,1,1-Trifluoro-2,4-hexanedione AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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» To cite this document: BenchChem. [Technical Procurement & Application Guide: 1,1,1-
Trifluorohex-2-ene[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11719695/docs#technical-procurement-application-
guide-1-1-1-trifluorohex-2-ene-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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